(5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12N2O4S2/c1-23-14-7-5-12(6-8-14)18-16(20)15(25-17(18)24)10-11-3-2-4-13(9-11)19(21)22/h2-10H,1H3/b15-10-
• InChI Key: HWLGYJBSKBDERC-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/SC2=S
• Molecular Formula: C17H12N2O4S2
• Molecular Weight: 372.4 g/mol

Description

(5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C17H12N2O4S2 and its molecular weight is 372.41. The purity is usually 95%.
BenchChem offers high-quality (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

• Thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. Compounds such as 2-arylidene-5-(2,3,6-trimethyl-4-methoxyphenyl)-7-substituted-5H-pyrimidino-[2,3-b]thiazolidine-3-ones have shown moderate anti-inflammatory activity and promising antibacterial and antifungal properties (Lingappa et al., 2010). This suggests the potential utility of thiazolidinone compounds in developing new antimicrobial agents.

Anticancer Activity

• Novel 5-[(Z,2Z)-2-chloro-3-(4-nitrophenyl)-2-propenylidene]-thiazolidinones have been synthesized and shown to possess anticancer activity against a variety of cancer cell lines, including leukemia, colon cancer, CNS cancer, melanoma, gastric cancer, and breast cancers. The structure-activity relationship established the significance of certain substituents in enhancing anticancer cytotoxicity levels, indicating the potential of thiazolidinone derivatives in cancer therapy (Buzun et al., 2021).

Photodynamic Therapy Applications

• The development of new zinc phthalocyanines substituted with thiazolidinone derivatives for photodynamic therapy has been explored. These compounds exhibit high singlet oxygen quantum yields and good fluorescence properties, making them promising candidates for Type II photosensitizers in the treatment of cancer (Pişkin et al., 2020).

Molecular and Structural Studies

• Structural and molecular studies of thiazolidinone derivatives have provided insights into their potential applications. For instance, the crystal structure, Hirshfeld surface analysis, and DFT studies of certain thiazolidin-4-one derivatives have been investigated to understand their intermolecular interactions and stability, which are crucial for their biological activity (Rahmani et al., 2017).